Cas no 50671-51-7 (5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester)

• Product Name: 5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester
• CAS No: 50671-51-7
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 934092
• PubChem ID: 3010939
• Update Time: 2025-04-19

5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester
• ethyl 5-hydroxy-4-oxopyran-2-carboxylate
• 4H-Pyran-2-carboxylic acid,5-hydroxy-4-oxo-,ethyl ester
• Comensaeure-ethylester
• ethyl comenate
• Komensaeure-ethylester
• CHEMBL262711
• ethyl 5-hydroxy-4-oxo-pyran-2-carboxylate
• 50671-51-7
• 5-Hydroxy-4-oxo-4H-pyran-2-carboxylic acid methyl ester, 95%
• ethyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate
• DTXSID20388397
• BDBM50147495
• DB-071237
• 4H-Pyran-2-carboxylic acid, 5-hydroxy-4-oxo-, ethyl ester

• Inchi： 1S/C8H8O5/c1-2-12-8(11)7-3-5(9)6(10)4-13-7/h3-4,10H,2H2,1H3
• InChI Key： MBSTYAYGWHEPPL-UHFFFAOYSA-N
• SMILES： CCOC(C1OC=C(O)C(=O)C=1)=O

Computed Properties

• Exact Mass: 184.03700
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 76.74000
• LogP: 0.52210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives